Cas no 1335031-99-6 (Tert-butyl N-[(1R,8S)-8-formylcyclooct-4-en-1-yl]carbamate)

• Product Name: Tert-butyl N-[(1R,8S)-8-formylcyclooct-4-en-1-yl]carbamate
• CAS No: 1335031-99-6
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• MDL: MFCD20481879
• CID: 4695282
• Update Time: 2025-10-24

Tert-butyl N-[(1R,8S)-8-formylcyclooct-4-en-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• N-Boc-(+/-)-cis-2-aminocyclo-oct-4-ene-1-carbaldehyde
• Tert-butyl N-[(1R,8S)-8-formylcyclooct-4-en-1-yl]carbamate

• MDL： MFCD20481879
• Inchi： 1S/C14H23NO3/c1-14(2,3)18-13(17)15-12-9-7-5-4-6-8-11(12)10-16/h4-5,10-12H,6-9H2,1-3H3,(H,15,17)/t11-,12-/m1/s1
• InChI Key： MQWFDBUONPZNGK-VXGBXAGGSA-N
• SMILES： O(C(N[C@@H]1CCC=CCC[C@@H]1C=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl N-[(1R,8S)-8-formylcyclooct-4-en-1-yl]carbamate

Professional Introduction to Tert-butyl N-[(1R,8S)-8-formylcyclooct-4-en-1-yl]carbamate (CAS No. 1335031-99-6)

Tert-butyl N-[(1R,8S)-8-formylcyclooct-4-en-1-yl]carbamate, with the CAS number 1335031-99-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules. The unique structural features of Tert-butyl N-[(1R,8S)-8-formylcyclooct-4-en-1-yl]carbamate, particularly its cyclooctenone backbone and the presence of a formyl group, make it a valuable building block for the development of novel therapeutic agents.

The stereochemistry of this compound, specifically the (1R,8S) configuration, is critical to its biological activity. The cyclooctenone moiety is a common scaffold in natural products and has been extensively studied for its pharmacological properties. In particular, derivatives of cyclooctenone have shown promise in the treatment of various diseases, including cancer and inflammatory disorders. The formyl group on the cyclooctenone ring provides a reactive site for further functionalization, enabling the synthesis of more complex molecules with tailored biological activities.

Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of Tert-butyl N-[(1R,8S)-8-formylcyclooct-4-en-1-yl]carbamate. One such method involves the use of asymmetric hydrogenation techniques to achieve high enantioselectivity in the synthesis of the (1R,8S) configuration. This approach not only improves yield but also reduces the need for harsh reagents and solvents, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The utility of Tert-butyl N-[(1R,8S)-8-formylcyclooct-4-en-1-yl]carbamate has been demonstrated in several preclinical studies. Researchers have explored its potential as a precursor for kinase inhibitors, which are critical in targeted cancer therapies. The formyl group can be readily converted into an amine or an aldehyde, allowing for further derivatization into potent pharmacophores. Additionally, the cyclooctenone ring has been shown to interact with biological targets in unique ways, potentially leading to novel mechanisms of action for therapeutic agents.

In addition to its applications in oncology, Tert-butyl N-[(1R,8S)-8-formylcyclooct-4-en-1-yl]carbamate has shown promise in the treatment of inflammatory diseases. Studies have indicated that derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes involved in the cascade. The stereochemical purity of this compound is particularly important here, as impurities or incorrect configurations can lead to reduced efficacy or even adverse effects.

The synthesis and application of Tert-butyl N-[(1R,8S)-8-formylcyclooct-4-en-1-yl]carbamate also highlight the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These predictions have guided researchers in optimizing the structure and improving potency while minimizing off-target effects. By integrating experimental data with computational insights, scientists can accelerate the development process and bring new treatments to patients more quickly.

Looking ahead, the future prospects for Tert-butyl N-[(1R,8S)-8-formy lcyclo-octa< strong>4-en -1-y l]ca rbamate are promising. Advances in synthetic chemistry and biotechnology continue to open new avenues for its use in drug development. Furthermore, collaborations between academia and industry are expected to yield innovative applications that could significantly impact human health. As research progresses, it is likely that this compound will play an increasingly important role in the discovery and development of next-generation therapeutics.